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Compound of Interest

Compound Name: (5Z,11Z,14Z)-icosatrienoyl-CoA

Cat. No.: B15544850 Get Quote

Essential Safety and Handling Guide for
(5Z,11Z,14Z)-Icosatrienoyl-CoA
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

(5Z,11Z,14Z)-icosatrienoyl-CoA. Given the absence of a specific Safety Data Sheet (SDS) for

this compound, the following procedures are based on information for structurally similar

polyunsaturated fatty acids and represent a conservative approach to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for (5Z,11Z,14Z)-icosatrienoyl-CoA is not readily available, related

polyunsaturated fatty acids can cause skin and eye irritation.[1][2] It is crucial to handle this

compound with care to minimize exposure. The compound may be provided as a solution in an

organic solvent, such as ethanol, which presents its own set of hazards, including flammability.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes of

the chemical and solvent.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

potential irritation.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes inhalation of any

aerosols or solvent vapors.

Safe Handling and Storage Procedures
Proper handling and storage are vital to maintain the integrity of the compound and ensure the

safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Protocol

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. Prepare the work area by

removing any unnecessary items and ensuring a clean, uncluttered space.

Acclimatization: If the compound is stored at low temperatures, allow it to equilibrate to room

temperature in a desiccator to prevent condensation, which could degrade the material.

Aliquoting: If necessary, aliquot the compound into smaller, single-use vials to minimize

freeze-thaw cycles and reduce the risk of contamination.

Handling: All handling of the compound should be performed within a chemical fume hood.

Avoid direct contact with the skin and eyes.[1] Use appropriate laboratory equipment for all

transfers.

Post-Handling: After handling, thoroughly clean the work area. Wash hands with soap and

water.[1][3]

Storage Conditions
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(5Z,11Z,14Z)-icosatrienoyl-CoA should be stored at -20°C to prevent degradation.[4] It should

be kept in a tightly sealed container, protected from light and moisture.

Disposal Plan
Dispose of unused (5Z,11Z,14Z)-icosatrienoyl-CoA and any contaminated materials in

accordance with local, state, and federal regulations for chemical waste. Do not discard down

the drain.[2] Contaminated labware should be decontaminated or disposed of as hazardous

waste.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling

(5Z,11Z,14Z)-icosatrienoyl-CoA in a laboratory setting.
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Caption: Workflow for the safe handling of (5Z,11Z,14Z)-icosatrienoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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